Cas no 899972-80-6 (1-(3,4-dichlorophenyl)-3-(4E)-2-oxo-3-propyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea)

• Product Name: 1-(3,4-dichlorophenyl)-3-(4E)-2-oxo-3-propyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea
• CAS No: 899972-80-6
• MF: C₁₈H₁₆Cl₂N₄O₂
• MW: 391.25124168396
• CID: 5491788
• Update Time: 2025-07-15

1-(3,4-dichlorophenyl)-3-(4E)-2-oxo-3-propyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea Chemical and Physical Properties

Names and Identifiers

• NLIXBSINLUUBGG-XQNSMLJCSA-N
• 1-(3,4-dichlorophenyl)-3-(4E)-2-oxo-3-propyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea

• Inchi： 1S/C18H16Cl2N4O2/c1-2-9-24-16(12-5-3-4-6-15(12)22-18(24)26)23-17(25)21-11-7-8-13(19)14(20)10-11/h3-8,10H,2,9H2,1H3,(H2,21,23,25)
• InChI Key： DLMNZRTWGOASRH-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C(Cl)=C1)C(NC1=C2C(=NC(=O)N1CCC)C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1-(3,4-dichlorophenyl)-3-(4E)-2-oxo-3-propyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea

Comprehensive Analysis of 1-(3,4-dichlorophenyl)-3-(4E)-2-oxo-3-propyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea (CAS No. 899972-80-6)

The compound 1-(3,4-dichlorophenyl)-3-(4E)-2-oxo-3-propyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea (CAS No. 899972-80-6) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tetrahydroquinazolinone core and a dichlorophenyl moiety, has attracted attention for its potential biological activities. Researchers are particularly interested in its role as a potential modulator of enzymatic pathways, given the growing demand for targeted therapies in modern medicine.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like this tetrahydroquinazoline derivative, especially with the rise of structure-activity relationship (SAR) studies in drug discovery. The presence of both urea and quinazolinone functionalities in this molecule makes it particularly intriguing for medicinal chemistry applications. Many researchers are investigating whether such compounds could address current challenges in selective enzyme inhibition, a hot topic in the development of new therapeutic agents.

The propyl substitution at position 3 of the tetrahydroquinazoline ring system may influence the compound's lipophilicity and membrane permeability, crucial factors in drug development. This aspect aligns with current pharmaceutical industry trends focusing on bioavailability optimization. Furthermore, the dichlorophenyl group could potentially contribute to receptor binding affinity, making this compound relevant to studies of molecular recognition processes.

From a synthetic chemistry perspective, the preparation of 1-(3,4-dichlorophenyl)-3-(4E)-2-oxo-3-propyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea involves interesting multi-component reactions, a field that has gained substantial attention due to its efficiency in building complex molecular architectures. The compound's E-configuration at the exocyclic double bond adds another dimension to its stereochemical properties, which could be significant for its biological interactions.

In the context of current research trends, this compound's potential applications in small molecule drug discovery are particularly noteworthy. With the pharmaceutical industry's shift toward fragment-based drug design, the tetrahydroquinazolinone scaffold represents a valuable building block. The scientific literature shows growing interest in such scaffolds for their potential in addressing protein-protein interactions, a challenging yet promising area in medicinal chemistry.

The compound's physicochemical properties, including its potential hydrogen bonding capacity from both the urea and quinazolinone functionalities, make it an interesting subject for computational chemistry studies. This aligns with the increasing use of in silico methods in early-stage drug discovery, where researchers frequently search for information about molecular docking compatibility of novel scaffolds.

Regarding stability and formulation considerations, the presence of both electron-withdrawing (dichlorophenyl) and electron-donating (propyl) groups in the molecule creates an interesting balance that could influence its chemical stability under various conditions. This aspect is particularly relevant to formulation scientists working on drug delivery systems, another highly searched topic in pharmaceutical sciences.

From an analytical chemistry perspective, the characterization of 1-(3,4-dichlorophenyl)-3-(4E)-2-oxo-3-propyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea presents interesting challenges and opportunities. Modern techniques like LC-MS and NMR spectroscopy are essential for its identification and purity assessment, topics frequently searched by analytical chemists working with novel compounds.

The environmental fate of such compounds is another area of growing interest. While not classified as hazardous, researchers are increasingly examining the biodegradation pathways of complex organic molecules, making this a relevant consideration for green chemistry applications. The compound's structural features may influence its environmental persistence, an important factor in sustainable chemical development.

In conclusion, 1-(3,4-dichlorophenyl)-3-(4E)-2-oxo-3-propyl-1,2,3,4-tetrahydroquinazolin-4-ylideneurea (CAS No. 899972-80-6) represents a fascinating case study in modern medicinal chemistry. Its unique structural features and potential biological relevance make it a compound of significant interest across multiple research domains, from drug discovery to materials science. As research continues, this molecule may provide valuable insights into the design of more effective and selective bioactive compounds.